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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908 Get Quote

An In-depth Examination of the Chemical Properties, Applications, and Experimental Protocols

for Cresol Red Sodium Salt in Research and Development.

Cresol Red sodium salt is a versatile triphenylmethane dye with significant applications in

various scientific disciplines.[1] Primarily utilized as a pH indicator, its utility extends to

molecular biology as a tracking dye in gel electrophoresis and as a component in polymerase

chain reaction (PCR) buffers.[1][2] This technical guide provides a detailed overview of its

chemical properties, experimental protocols, and key applications for researchers, scientists,

and drug development professionals.

Core Chemical and Physical Properties
Cresol Red sodium salt, scientifically known as o-Cresolsulfonephthalein sodium salt, is a

water-soluble dye that exhibits distinct color changes at two different pH ranges.[3][4][5] Its

fundamental properties are summarized in the table below, providing a quick reference for

laboratory use.
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Property Value References

CAS Number 62625-29-0 [2][3][4]

Molecular Formula C₂₁H₁₇NaO₅S [2][3][6]

Molecular Weight 404.41 g/mol [4][7][8]

Appearance
Reddish-brown to dark brown

powder
[3][9]

Melting Point 250 °C (decomposes) [3][8][10]

Solubility
Soluble in water (1 mg/mL)

and ethanol.
[2][8][11]

Storage

Store at room temperature,

protected from heat and

incompatibles.

[9][12]

Stability
Stable under normal

temperatures and pressures.
[9][12]

pH Indicator Properties and Mechanism
Cresol Red sodium salt is a diprotic indicator, meaning it undergoes two distinct color

changes at different pH values. This property makes it a valuable tool for monitoring pH in a

wide range of chemical and biological experiments.

pH Range
Color Change (with
increasing pH)

pKa References

0.2 - 1.8 Red to Yellow ~1.0 [2][4][13]

7.2 - 8.8
Yellow to Reddish-

purple
~8.3 [1][2][4][14]

The color change is a result of alterations in the molecule's electronic structure as it gains or

loses protons in response to the surrounding pH. The diagram below illustrates this transition.
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Acidic Range (pH 0.2-1.8)

Alkaline Range (pH 7.2-8.8)

Red (pH < 0.2) Yellow (pH > 1.8)pKa ~1.0

Yellow (pH < 7.2) Reddish-Purple (pH > 8.8)pKa ~8.3

Click to download full resolution via product page

Fig. 1: pH-dependent color transitions of Cresol Red sodium salt.

UV-Visible Absorption Spectra
The different protonated states of Cresol Red exhibit distinct absorption maxima, which can be

utilized for spectrophotometric pH measurements. The fully protonated form (H₂CR) has a

maximum absorption (λmax) around 518 nm, the monoprotonated form (HCR⁻) at

approximately 434 nm, and the deprotonated form (CR²⁻) at about 573 nm.[8] An isosbestic

point for the HCR⁻/CR²⁻ equilibrium is observed at 483 nm.[8][15]

Applications in Molecular Biology
Beyond its role as a pH indicator, Cresol Red sodium salt is a valuable reagent in molecular

biology laboratories.

Tracking Dye in Gel Electrophoresis
Cresol Red is frequently used as a tracking dye in agarose and polyacrylamide gel

electrophoresis to monitor the migration of nucleic acids and proteins.[1][2] In a standard 1%

agarose gel, it migrates at a rate comparable to a DNA fragment of approximately 125 base

pairs (bp).[1][2] This allows researchers to visually track the progress of the electrophoresis run

and prevent the samples from running off the gel.

The following diagram illustrates the typical workflow for using Cresol Red as a tracking dye in

agarose gel electrophoresis.
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Prepare Agarose Gel

Mix DNA Sample with Loading Buffer containing Cresol Red

Load Sample into Gel Well

Run Electrophoresis

Visualize DNA under UV light and Cresol Red Dye Front by Eye

Click to download full resolution via product page

Fig. 2: Experimental workflow for agarose gel electrophoresis using Cresol Red.

Component of PCR Buffers
A significant advantage of Cresol Red is that it generally does not inhibit Taq polymerase,

unlike some other common loading dyes.[2][6] This allows for its inclusion directly in the PCR

master mix, streamlining the post-PCR workflow by eliminating the need for a separate loading

dye addition step before gel electrophoresis.[9][12]

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% w/v)
This protocol outlines the preparation of a standard 0.1% Cresol Red indicator solution for use

in titrations and other pH-dependent assays.

Materials:
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Cresol Red sodium salt: 0.1 g

0.1 M Sodium Hydroxide (NaOH): 2.65 mL

95% Ethanol: 20 mL

Distilled Water

Procedure:

In a 100 mL volumetric flask, combine 0.1 g of Cresol Red sodium salt with 2.65 mL of 0.1

M NaOH and 20 mL of 95% ethanol.[1]

Gently warm the mixture to facilitate dissolution.[16]

Once the dye is completely dissolved, allow the solution to cool to room temperature.

Add distilled water to bring the final volume to 100 mL.[1]

Mix the solution thoroughly.

Preparation of 5X Direct-Loading PCR Buffer with Cresol
Red
This protocol describes the preparation of a 5X PCR loading buffer that includes Cresol Red,

allowing for direct loading of PCR products onto an agarose gel.

Materials:

Sucrose: 3 g

1 M MgCl₂·6H₂O: 150 µL

1 M KCl: 500 µL

1 M (NH₄)₂SO₄: 400 µL

1 M Tris-Cl, pH 9.0: 500 µL
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Cresol Red sodium salt: 0.003 g

10% IGEPAL CA-630 (or equivalent non-ionic detergent): 250 µL

Distilled Water

Procedure:

In a suitable container, dissolve 3 g of sucrose in 5 mL of distilled water.

Add the following reagents in the specified order, mixing after each addition: 150 µL of 1 M

MgCl₂·6H₂O, 500 µL of 1 M KCl, 400 µL of 1 M (NH₄)₂SO₄, and 500 µL of 1 M Tris-Cl, pH

9.0.

Add 0.003 g of Cresol Red and 250 µL of 10% IGEPAL CA-630.

Mix the solution well and briefly centrifuge to collect the contents.

Add distilled water to a final volume of 10 mL.

Sterilize the buffer by passing it through a 0.22 µm filter.

Aliquot and store at -20°C. For use, add 4 µL of the 5X buffer to a 20 µL PCR reaction.[1]

Safety and Handling
Cresol Red sodium salt is generally considered stable and not highly hazardous.[9] However,

as with all laboratory chemicals, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the powder or solutions.[3][7]

Handling: Avoid creating dust. Wash hands thoroughly after handling.[3][7]

Storage: Store in a tightly sealed container in a dry, well-ventilated area at room temperature.

[9][12]

Incompatibilities: Avoid contact with strong oxidizing agents.[9][12]
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In case of contact, flush the affected area with copious amounts of water. For eye contact, seek

medical attention.[7]

Conclusion
Cresol Red sodium salt is a robust and versatile chemical with broad applications in research.

Its well-defined pH-dependent color changes make it an excellent indicator for a variety of

analytical procedures. Furthermore, its utility as a non-inhibitory tracking dye in molecular

biology streamlines workflows and enhances efficiency. The data and protocols presented in

this guide provide a comprehensive resource for the effective utilization of Cresol Red sodium
salt in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemsrc.com/en/cas/62625-29-0_27195.html
https://www.researchgate.net/publication/263319268_Physical-chemical_characterization_of_purified_cresol_red_for_spectrophotometric_pH_measurements_in_seawater
https://people.bu.edu/jrf3/BI550/BI550_Marine_Genomics/Week2_files/BI550_2013_LabTechnique_Electrophoresis.pdf
https://www.benchchem.com/product/b14786908#cresol-red-sodium-salt-chemical-properties-for-researchers
https://www.benchchem.com/product/b14786908#cresol-red-sodium-salt-chemical-properties-for-researchers
https://www.benchchem.com/product/b14786908#cresol-red-sodium-salt-chemical-properties-for-researchers
https://www.benchchem.com/product/b14786908#cresol-red-sodium-salt-chemical-properties-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14786908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14786908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

